2-methyl-1-[(4-methyl-1H-imidazol-5-yl)methyl]-1,4-diazepan-5-one

• IUPAC Name: 2-methyl-1-[(5-methyl-1H-imidazol-4-yl)methyl]-1,4-diazepan-5-one
• InChI: InChI=1S/C11H18N4O/c1-8-5-12-11(16)3-4-15(8)6-10-9(2)13-7-14-10/h7-8H,3-6H2,1-2H3,(H,12,16)(H,13,14)
• InChI Key: UCXXJTUEZATPLN-UHFFFAOYSA-N
• Canonical SMILES: CC1CNC(=O)CCN1CC2=C(NC=N2)C
• Molecular Formula: C11H18N4O
• Molecular Weight: 222.29 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Molecular Structure Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on their specific chemical structure and the biological target they interact with.

Safety and Hazards

The safety and hazards of imidazole compounds can vary widely depending on their specific chemical structure. Some imidazole compounds may cause skin irritation or eye damage.

Future Directions

The future directions of imidazole research are likely to continue to focus on the development of new drugs, given the broad range of biological activities that imidazole derivatives can exhibit.